Cas no 2034252-83-8 (6-[3-(ethanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole)

• Product Name: 6-[3-(ethanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole
• CAS No: 2034252-83-8
• MF: C₁₃H₁₄N₂O₃S₂
• MW: 310.391860485077
• CID: 5378655
• Update Time: 2025-10-24

6-[3-(ethanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 1,3-benzothiazol-6-yl-(3-ethylsulfonylazetidin-1-yl)methanone
• 6-[3-(ethanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole

• Inchi： 1S/C13H14N2O3S2/c1-2-20(17,18)10-6-15(7-10)13(16)9-3-4-11-12(5-9)19-8-14-11/h3-5,8,10H,2,6-7H2,1H3
• InChI Key： TXOQLXHTXRKNJV-UHFFFAOYSA-N
• SMILES： C(C1C=C2SC=NC2=CC=1)(N1CC(S(CC)(=O)=O)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-[3-(ethanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole

Comprehensive Guide to 6-[3-(ethanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole (CAS No. 2034252-83-8)

6-[3-(ethanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, identified by its CAS number 2034252-83-8, features a unique molecular structure combining a benzothiazole core with an ethanesulfonyl-substituted azetidine moiety. Its structural complexity makes it a subject of interest for drug discovery and medicinal chemistry applications.

The benzothiazole scaffold is widely recognized for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of the ethanesulfonyl azetidine group enhances the molecule's bioavailability and target specificity, making 6-[3-(ethanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole a promising candidate for further investigation. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of protein-protein interactions.

Recent advancements in AI-driven drug discovery have highlighted compounds like 6-[3-(ethanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole as valuable building blocks for novel therapeutics. Computational chemistry approaches, including molecular docking and virtual screening, are being employed to explore its binding affinities with various biological targets. This aligns with the growing trend of structure-based drug design in the pharmaceutical industry.

The synthetic route for 6-[3-(ethanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole typically involves multi-step organic transformations, including amide bond formation and sulfonylation reactions. Process optimization for this compound is an active area of research, particularly in the context of green chemistry principles and sustainable synthesis methodologies. Many researchers are investigating catalytic systems that could improve the yield and purity of this valuable intermediate.

Analytical characterization of 6-[3-(ethanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's structural integrity and purity, especially when used in biological studies. The growing demand for high-quality reference standards in drug development has increased interest in this compound's analytical profile.

In the context of personalized medicine, derivatives of 6-[3-(ethanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole are being explored for their potential in targeted therapies. The compound's modular structure allows for systematic modifications to optimize pharmacokinetic properties, addressing current challenges in drug delivery and metabolism. This approach resonates with the pharmaceutical industry's shift toward precision medicine solutions.

The commercial availability of 6-[3-(ethanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole through specialty chemical suppliers has facilitated its adoption in research laboratories worldwide. As the demand for novel heterocyclic compounds continues to grow, this substance represents an important addition to medicinal chemists' toolkits. Current market trends suggest increasing interest in such structurally diverse building blocks for fragment-based drug discovery programs.

Safety considerations for handling 6-[3-(ethanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited due to its specialized nature, researchers should employ appropriate protective measures when working with this material. The compound's stability and storage conditions are important factors in maintaining its research utility over time.

Future research directions for 6-[3-(ethanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole may include exploration of its biological activity profiles, development of more efficient synthetic routes, and investigation of its potential in combination therapies. The compound's unique structural features position it well for continued study in the evolving landscape of drug discovery and medicinal chemistry innovation.